Cas no 1189685-80-0 (N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride)

• Product Name: N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride
• CAS No: 1189685-80-0
• MF: C₁₆H₁₈ClNO
• MW: 275.773223400116
• MDL: MFCD09759082
• CID: 3157364
• PubChem ID: 44890745
• Update Time: 2025-05-22

N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran-4-ylmethyl-isopropyl-amine hydrochloride
• 1189685-80-0
• 886505-06-2
• N-(dibenzofuran-4-ylmethyl)propan-2-amine;hydrochloride
• N-(Dibenzo[b,d]furan-4-ylmethyl)propan-2-aminehydrochloride
• AKOS030236926
• N-(dibenzo[b,d]furan-4-ylmethyl)propan-2-amine hydrochloride
• CS-0326055
• MFCD09759082
• N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride

• MDL： MFCD09759082
• Inchi： 1S/C16H17NO.ClH/c1-11(2)17-10-12-6-5-8-14-13-7-3-4-9-15(13)18-16(12)14;/h3-9,11,17H,10H2,1-2H3;1H
• InChI Key： HJYQFGNFBJKFRG-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C2=CC=CC(CNC(C)C)=C12

Computed Properties

• Exact Mass: 275.1076919Da
• Monoisotopic Mass: 275.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 366.0±17.0 °C at 760 mmHg
• Flash Point: 175.1±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride

N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride: A Comprehensive Overview

N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride, with the CAS number 1189685-80-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dibenzofuran moiety with a propan-2-amine group. The dibenzofuran component, a bicyclic aromatic system, contributes to the compound's stability and electronic properties, making it a valuable material for various applications.

The synthesis of N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride involves a series of carefully controlled reactions. The process typically begins with the preparation of the dibenzofuran derivative, followed by functionalization to introduce the amine group. The hydrochloride salt form is often preferred due to its enhanced solubility in polar solvents, which facilitates its use in further chemical transformations or as an intermediate in pharmaceutical or material synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the creation of organic light-emitting diodes (OLEDs) due to its excellent electronic properties and thermal stability. The dibenzofuran moiety plays a crucial role in enhancing the compound's ability to emit light efficiently when subjected to an electric current. This makes it a promising candidate for next-generation display technologies.

In addition to its electronic applications, N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride has also shown potential in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound for medicinal chemists. Recent research has focused on its ability to modulate specific cellular pathways, which could pave the way for novel therapeutic agents.

The chemical stability of this compound is another factor that contributes to its desirability in research and industrial applications. Its resistance to degradation under harsh conditions makes it suitable for use in demanding environments. Furthermore, its compatibility with a wide range of solvents and reagents facilitates its integration into existing synthetic workflows.

From a structural perspective, the molecule's symmetry and conjugation patterns are key factors influencing its properties. The dibenzofuran ring system provides aromatic stability and enhances the molecule's ability to participate in π–π interactions. These characteristics are particularly advantageous in applications requiring strong intermolecular forces or high thermal resistance.

In conclusion, N-(Dibenzob,dfuran-4-ylmethyl)propan-2-amine Hydrochloride is a versatile compound with a wide range of potential applications. Its unique structure and favorable properties make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.